Cas no 12772-35-9 (Butirosin)

• Product Name: Butirosin
• CAS No: 12772-35-9
• MF: C₂₁H₄₁N₅O₁₂
• MW: 555.576546430588
• CID: 172936
• PubChem ID: 72393
• Update Time: 2025-04-19

Butirosin Chemical and Physical Properties

Names and Identifiers

• Butirosin
• (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl)oxy]-2-hydroxy-3-(alpha-D-ribofuranosyloxy)cyclohexyl]-2-hydroxybutanamide
• 4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-tetrahydropyran-2-yl]oxy-3-[(2S,3R,
• Ambutyrosin
• Butirosin [INN]
• Butirosina
• Butirosina [INN-Spanish]
• Butirosine
• Butirosine [INN-French]
• Butirosinum
• Butirosinum [INN-Latin]
• NS00126579
• UNII-8S52KR0L58
• Anhydrous Butirosin Sulfate
• 12772-35-9
• (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-hydroxycyclohexyl]-2-hydroxybutanamide
• 8S52KR0L58

• Inchi： 1S/C21H41N5O12/c22-2-1-8(28)19(34)26-7-3-6(24)17(37-20-11(25)15(32)13(30)9(4-23)35-20)18(12(7)29)38-21-16(33)14(31)10(5-27)36-21/h6-18,20-21,27-33H,1-5,22-25H2,(H,26,34)/t6-,7+,8+,9+,10+,11+,12-,13+,14+,15+,16+,17+,18+,20+,21+/m0/s1
• InChI Key： XEQLFNPSYWZPOW-NUOYRARPSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O[C@@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)NC([C@@H](CCN)O)=O)N

Computed Properties

• Exact Mass: 555.27500
• Monoisotopic Mass: 555.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312A^2
• XLogP3: -7.3

Experimental Properties

• Boiling Point: 1186.7°C at 760 mmHg
• Flash Point: 671.5°C
• PSA: 311.71000
• LogP: -4.59300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides